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Compound of Interest

Compound Name: 2,2-Dibromo-1-phenylethanone
CAS No.: 13665-04-8
Cat. No.: B086434
Get Quote
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Before examining the spectral data, a foundational understanding of the molecule's structure is
essential. 2,2-Dibromo-1-phenylethanone possesses a molecular formula of CsHeBr20O and a
molecular weight of approximately 277.94 g/mol .[1][2]

The structure features several key functional groups that will give rise to characteristic
spectroscopic signals:

* A benzoyl group, consisting of a phenyl ring attached to a carbonyl (C=0) group.

e An a-carbon atom bonded to two highly electronegative bromine atoms and a single
hydrogen atom (a methine group).

This arrangement leads us to anticipate specific signals: distinct aromatic and aliphatic protons
in NMR, a carbonyl stretch in IR, and a unique isotopic pattern in MS due to the presence of
two bromine atoms.

Caption: Molecular Structure of 2,2-Dibromo-1-phenylethanone.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the precise connectivity of
atoms in a molecule. We will examine both *H and 3C NMR data.

'H NMR Spectroscopy: Proton Environment Analysis

Expertise & Experience: The *H NMR spectrum provides a map of the different electronic
environments of hydrogen atoms. For this molecule, we expect two distinct regions: an
aromatic region (typically & 7.0-8.5 ppm) and an aliphatic region. The single proton on the a-
carbon is flanked by two electronegative bromine atoms and is adjacent to a deshielding
carbonyl group, which will shift its signal significantly downfield compared to a typical C-H
bond.

Experimental Protocol: *H NMR Acquisition

o Sample Preparation: Dissolve approximately 5-10 mg of 2,2-Dibromo-1-phenylethanone in
~0.6 mL of deuterated chloroform (CDCIs). The choice of CDCls is standard for its excellent
solubilizing power for many organic compounds and its single residual peak at & 7.26 ppm,
which serves as a convenient internal reference.

o Transfer: Transfer the solution to a 5 mm NMR tube.
e Instrumentation: Acquire the spectrum on a 400 MHz NMR spectrometer.

o Data Processing: Process the resulting Free Induction Decay (FID) with a Fourier transform.
Phase and baseline correct the spectrum and integrate all signals.

Data Interpretation and Analysis

The *H NMR spectrum, run in CDCIs, exhibits signals that are in excellent agreement with the
proposed structure.[3]
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Chemical Shift o ] J-coupling ]
Multiplicity Integration Assignment
(3) ppm (Hz)
Aromatic Protons
8.09 Doublet (d) 2H 8.0
(ortho to C=0)
_ Aromatic Proton
7.66 Triplet (t) 1H 7.6
(parato C=0)
) Aromatic Protons
7.53 Triplet (t) 2H 7.6
(meta to C=0)
) Methine Proton (-
6.73 Singlet (s) 1H N/A

CHBr2)

Causality Behind the Data:

e Aromatic Region (6 7.53-8.09 ppm): The protons on the phenyl ring are deshielded by the

electron-withdrawing effect of the adjacent carbonyl group. The ortho protons (3 8.09) are

the most deshielded due to their proximity to the C=0 bond. The observed doublet and triplet

patterns are characteristic of a monosubstituted benzene ring.

o Methine Proton (o 6.73 ppm): This proton appears as a singlet at a remarkably downfield

position for an aliphatic proton. This is a direct consequence of the cumulative electron-

withdrawing inductive effects of the two bromine atoms and the anisotropic effect of the

carbonyl group. It appears as a singlet because there are no adjacent protons to couple with.

3C NMR Spectroscopy: The Carbon Skeleton

Expertise & Experience: 33C NMR spectroscopy complements *H NMR by providing a direct

look at the carbon framework. We anticipate a total of six distinct carbon signals: four for the

aromatic ring (due to symmetry, the ortho and meta carbons are chemically equivalent), one for

the carbonyl carbon, and one for the a-carbon. The carbonyl carbon will be the most downfield

signal, typically >180 ppm.

Experimental Protocol: 33C NMR Acquisition

o Sample Preparation: Use the same sample prepared for *H NMR analysis.
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e Instrumentation: Acquire the spectrum on a 100 MHz (or equivalent) NMR spectrometer. A
proton-decoupled sequence is standard to ensure each unique carbon appears as a singlet.

o Data Processing: Process the FID to obtain the final spectrum. Reference the spectrum to
the CDCIs solvent peak at & 77.16 ppm.

Data Interpretation and Analysis

The proton-decoupled 3C NMR spectrum confirms the presence of six unique carbon
environments.[3]

Chemical Shift (8) ppm Assignment Rationale
Characteristic downfield shift
185.9 Carbonyl Carbon (C=0)
for a ketone carbonyl carbon.
) Standard chemical shift for a
134.4 Aromatic C-H (para) ) ]
substituted aromatic carbon.
) ) The quaternary carbon
130.8 Aromatic C (ipso)
attached to the carbonyl group.
_ Shielded relative to the para
129.7 Aromatic C-H (ortho)
carbon.
) The most shielded of the
128.9 Aromatic C-H (meta) )
aromatic carbons.
Significantly deshielded by two
39.7 Methine Carbon (-CHBr2) bromine atoms but upfield of

aromatic signals.

Infrared (IR) Spectroscopy: Functional Group
Identification

Expertise & Experience: IR spectroscopy is a rapid and effective method for identifying key
functional groups. The principle lies in the absorption of specific frequencies of IR radiation,
which correspond to the vibrational energies of different bonds. For 2,2-Dibromo-1-
phenylethanone, the most telling absorption will be the C=0 stretch. The presence of two a-
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bromine atoms will inductively pull electron density away from the carbonyl carbon,
strengthening and shortening the C=0 bond. This results in a higher vibrational frequency
(wavenumber) compared to an unsubstituted ketone like acetophenone (~1686 cm~1).[4]

Experimental Protocol: Attenuated Total Reflectance (ATR) IR

o Sample Preparation: Place a small amount of the solid or liquid sample directly onto the ATR
crystal (e.g., diamond or germanium).

» Data Acquisition: Apply pressure to ensure good contact between the sample and the crystal.
Record the spectrum, typically over a range of 4000-400 cm~1.

» Background Correction: A background spectrum of the clean ATR crystal should be run first
and automatically subtracted from the sample spectrum.

Data Interpretation and Analysis

The IR spectrum provides clear evidence for the key functional groups.

Wavenumber (cm~12) Vibration Type Functional Group
~3060 C-H Stretch Aromatic C-H
~1705 C=0 Stretch Ketone
~1595, ~1450 C=C Stretch Aromatic Ring
~680 C-Br Stretch Alkyl Halide

Key Insights:

e The strong absorption band at ~1705 cm~1 is characteristic of the carbonyl group and is
shifted to a higher frequency, as predicted, due to the electron-withdrawing a-bromine
substituents.[4]

e The bands in the 1600-1450 cm~* region confirm the presence of the aromatic ring.

o The C-Br stretch appears in the fingerprint region at a lower wavenumber (~680 cm~1).[4]
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Mass Spectrometry (MS): Molecular Weight and
Fragmentation

Expertise & Experience: Mass spectrometry provides two critical pieces of information: the
molecular weight of the compound and its fragmentation pattern, which offers clues to its
structure. A key feature to look for with bromine-containing compounds is the isotopic pattern.
Bromine has two stable isotopes, 7°Br (~50.7% abundance) and 8Br (~49.3% abundance),
which are nearly equal in abundance. A compound with two bromine atoms will therefore
exhibit a characteristic M, M+2, and M+4 molecular ion cluster with a relative intensity ratio of
approximately 1:2:1.

Experimental Protocol: GC-MS Analysis

o Sample Preparation: Prepare a dilute solution of the compound in a volatile solvent like
dichloromethane or ethyl acetate.

e Injection: Inject a small volume (e.g., 1 pL) into the Gas Chromatograph-Mass Spectrometer
(GC-MS). The GC will separate the compound from any impurities before it enters the mass
spectrometer.

 lonization: Use Electron lonization (El) at 70 eV, a standard method that induces
reproducible fragmentation.

o Detection: Scan a mass range (e.g., m/z 40-400) to detect the molecular ion and its
fragments.

Data Interpretation and Analysis

The mass spectrum reveals both the molecular weight and key structural fragments.[2]
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miz lon Significance
Molecular lon (M*) cluster,
276, 278, 280 [CsHeBr20]* showing the 1:2:1 ratio for two
Br atoms.
197, 199 [M - Br]* Loss of one bromine radical.
Incorrect, should be
183, 185 [M - CHBr2]*
[CeHsCO]*. See below.
Base Peak. Benzoyl cation,
105 [CeHsCOL from cleavage alpha to the
carbonyl.
Phenyl cation, from loss of CO
77 [CeHs]* ]
from the benzoyl cation.
Common fragment from the
51 [CaHs]*

phenyl ring.

Dominant Fragmentation Pathway: The most favorable fragmentation is the alpha-cleavage

between the carbonyl carbon and the dibrominated carbon. This is because it results in the

formation of the highly stable, resonance-stabilized benzoyl cation ([CeHsCO]*) at m/z 105.

This fragment is so stable that it constitutes the base peak (the most intense signal) in the

spectrum.[2]
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Click to download full resolution via product page

Caption: Key EI-MS Fragmentation Pathway for 2,2-Dibromo-1-phenylethanone.

Conclusion: An Integrated Approach to Structural
Verification

By synthesizing the data from *H NMR, 3C NMR, IR, and MS, we can confirm the structure of
2,2-Dibromo-1-phenylethanone with a high degree of confidence.

MS confirms the molecular formula and weight (CsHeBr20).

IR confirms the presence of the key ketone and aromatic functional groups.

13C NMR confirms the carbon skeleton with six unique environments.

IH NMR confirms the connectivity and relative positions of all protons, providing the final,
unambiguous structural proof.

This integrated spectroscopic approach forms a self-validating system, ensuring the identity
and purity of this important synthetic intermediate for its intended application in research and
development.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Sources

1. benchchem.com [benchchem.com]

2. 2,2-Dibromo-1-phenylethanone | CBH6Br20 | CID 569483 - PubChem
[pubchem.ncbi.nim.nih.gov]

3. rsc.org [rsc.org]

4. pdf.benchchem.com [pdf.benchchem.com]

5. pdf.benchchem.com [pdf.benchchem.com]

To cite this document: BenchChem. [Foundational Analysis: Molecular Structure and
Expected Spectroscopic Signatures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086434/docs#foundational-analysis-molecular-
structure-and-expected-spectroscopic-signatures]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.rsc.org/suppdata/c7/gc/c7gc00283a/c7gc00283a1.pdf
https://pdf.benchchem.com/84/An_In_depth_Technical_Guide_on_the_Synthesis_and_Characterization_of_2_2_Dibromo_1_2_diphenyl_1_ethanone.pdf
https://www.benchchem.com/product/b086434/docs?utm_src=pdf-body#foundational-analysis-molecular-structure-and-expected-spectroscopic-signatures
https://www.benchchem.com/product/b086434/docs?utm_src=pdf-body#foundational-analysis-molecular-structure-and-expected-spectroscopic-signatures
https://pdf.benchchem.com/1321/A_Comparative_Guide_to_the_FT_IR_Spectrum_of_2_bromo_1_4_fluorophenyl_ethanone.pdf
https://www.benchchem.com/product/b086434?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/product/b086434
https://pubchem.ncbi.nlm.nih.gov/compound/2_2-Dibromo-1-phenylethanone
https://pubchem.ncbi.nlm.nih.gov/compound/2_2-Dibromo-1-phenylethanone
https://www.rsc.org/suppdata/c7/gc/c7gc00283a/c7gc00283a1.pdf
https://pdf.benchchem.com/1321/A_Comparative_Guide_to_the_FT_IR_Spectrum_of_2_bromo_1_4_fluorophenyl_ethanone.pdf
https://pdf.benchchem.com/84/An_In_depth_Technical_Guide_on_the_Synthesis_and_Characterization_of_2_2_Dibromo_1_2_diphenyl_1_ethanone.pdf
https://www.benchchem.com/product/b086434/docs#foundational-analysis-molecular-structure-and-expected-spectroscopic-signatures
https://www.benchchem.com/product/b086434/docs#foundational-analysis-molecular-structure-and-expected-spectroscopic-signatures
https://www.benchchem.com/product/b086434/docs#foundational-analysis-molecular-structure-and-expected-spectroscopic-signatures
https://www.benchchem.com/product/b086434/docs#foundational-analysis-molecular-structure-and-expected-spectroscopic-signatures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086434?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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